Cas no 151607-71-5 ((1-Trityl-1H-1,2,4-triazol-3-yl)methanol)
(1-Trityl-1H-1,2,4-triazol-3-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-3-methanol, 1-(triphenylmethyl)-
- (1-Trityl-1H-1,2,4-triazol-3-yl)methanol
- VCIHOFOPRYYZRD-UHFFFAOYSA-N
- F20891
- 151607-71-5
- 1-(Triphenylmethyl)-1H-1,2,4-triazole-3-methanol
- [1-(triphenylmethyl)-1H-1,2,4-triazol-3-yl]methanol
- (1-trityl-1,2,4-triazol-3-yl)methanol
- SCHEMBL689517
- DS-017950
- 3-Hydroxymethyl-1-(triphenylmethyl)-1,2,4-triazole
- DTXSID601239353
- (1-trityl-1H-[1,2,4]triazol-3-yl)-methanol
-
- Inchi: InChI=1S/C22H19N3O/c26-16-21-23-17-25(24-21)22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,17,26H,16H2
- InChI Key: VCIHOFOPRYYZRD-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C=NC(=N4)CO
Computed Properties
- Exact Mass: 341.152812238g/mol
- Monoisotopic Mass: 341.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 50.9Ų
(1-Trityl-1H-1,2,4-triazol-3-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219003784-250mg |
1H-1,2,4-Triazole-3-methanol,1-(triphenylmethyl) |
151607-71-5 | 95% | 250mg |
680.00 USD | 2021-06-15 | |
| Alichem | A219003784-500mg |
1H-1,2,4-Triazole-3-methanol,1-(triphenylmethyl) |
151607-71-5 | 95% | 500mg |
980.00 USD | 2021-06-15 | |
| Alichem | A219003784-1g |
1H-1,2,4-Triazole-3-methanol,1-(triphenylmethyl) |
151607-71-5 | 95% | 1g |
1,685.00 USD | 2021-06-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H84730-25g |
3-Hydroxymethyl-1-(triphenylmethyl)-1,2,4-triazole |
151607-71-5 | 97% | 25g |
¥18010.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H84730-1g |
3-Hydroxymethyl-1-(triphenylmethyl)-1,2,4-triazole |
151607-71-5 | 97% | 1g |
¥1810.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H84730-500mg |
3-Hydroxymethyl-1-(triphenylmethyl)-1,2,4-triazole |
151607-71-5 | 97% | 500mg |
¥1180.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H84730-250mg |
3-Hydroxymethyl-1-(triphenylmethyl)-1,2,4-triazole |
151607-71-5 | 97% | 250mg |
¥730.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H84730-5g |
3-Hydroxymethyl-1-(triphenylmethyl)-1,2,4-triazole |
151607-71-5 | 97% | 5g |
¥5410.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H84730-10g |
3-Hydroxymethyl-1-(triphenylmethyl)-1,2,4-triazole |
151607-71-5 | 97% | 10g |
¥9010.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H84730-100mg |
3-Hydroxymethyl-1-(triphenylmethyl)-1,2,4-triazole |
151607-71-5 | 97% | 100mg |
¥550.0 | 2023-09-07 |
(1-Trityl-1H-1,2,4-triazol-3-yl)methanol Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on (1-Trityl-1H-1,2,4-triazol-3-yl)methanol
Introduction to (1-Trityl-1H-1,2,4-triazol-3-yl)methanol and Its Significance in Modern Chemical Research
(1-Trityl-1H-1,2,4-triazol-3-yl)methanol, with the CAS number 151607-71-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds known for their diverse biological activities and utility in drug development. The presence of a trityl group (C6H5) at the 1-position of the triazole ring enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.
The structural features of (1-Trityl-1H-1,2,4-triazol-3-yl)methanol contribute to its potential applications in various biochemical pathways. Triazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The methanol moiety at the 3-position provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.
In recent years, there has been a growing interest in the development of novel triazole-based compounds due to their remarkable pharmacological properties. For instance, studies have demonstrated that certain triazole derivatives exhibit potent inhibitory effects on enzymes involved in cancer cell proliferation. This has spurred research into optimizing the structure-activity relationships (SAR) of these compounds to enhance their therapeutic efficacy.
The trityl group in (1-Trityl-1H-1,2,4-triazol-3-yl)methanol plays a crucial role in stabilizing the molecule during synthetic processes. It also serves as a handle for further chemical modifications, allowing researchers to explore new derivatives with enhanced pharmacokinetic profiles. The stability provided by the trityl group is particularly important in multi-step syntheses where maintaining structural integrity is essential.
Recent advancements in computational chemistry have enabled more efficient virtual screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding affinities of (1-Trityl-1H-1,2,4-triazol-3-yl)methanol and its derivatives to target proteins. This approach has accelerated the discovery of novel bioactive molecules and has provided insights into their mechanisms of action.
The synthesis of (1-Trityl-1H-1,2,4-triazol-3-yl)methanol involves several key steps that highlight its versatility as a building block. The reaction typically begins with the condensation of an appropriate aldehyde with guanidine hydrochloride under acidic conditions to form the triazole core. Subsequent tritylation introduces the trityl group at the 1-position, followed by methanol addition at the 3-position. These steps showcase the compound's utility as a precursor for more complex molecules.
In clinical settings, derivatives of triazoles have shown promise in treating various diseases. For example, antifungal agents like fluconazole and itraconazole are widely used due to their efficacy against fungal infections. The structural similarity between these drugs and (1-Trityl-1H-1,2,4-triazol-3-yl)methanol suggests potential therapeutic applications for this compound as well.
The methanol group in (1-Trityl-1H-1,2,4-triazol-3-yl)methanol offers additional opportunities for functionalization. Researchers can exploit this moiety to introduce various substituents that modulate biological activity. For instance, replacing the methanol group with an amine or carboxylic acid could yield derivatives with different pharmacological properties.
The role of computational methods in drug discovery cannot be overstated. Advanced algorithms can predict how modifications to (1-Trityl-1H-1,2,4-triazol-3-yl)methanol will affect its biological activity. This has led to the identification of novel analogs with improved pharmacokinetic profiles and reduced side effects. Such innovations are critical for developing safer and more effective therapeutics.
The future prospects for (1-Trityl-1H-1,2,4-triazol-3-ylmethanol
151607-71-5 ((1-Trityl-1H-1,2,4-triazol-3-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)